Cas no 81560-06-7 (4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-)

• Product Name: 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-
• CAS No: 81560-06-7
• MF: C₆H₇BrN₂OS
• MW: 235.101578950882
• CID: 1804094
• PubChem ID: 3264666
• Update Time: 2025-06-23

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-
• 5-bromo-3-methyl-2-(methylthio)pyrimidin-4(3H)-one
• 5-Bromo-3-methyl-2-(methylthio)-4(3H)-pyrimidinone (ACI)
• 5-bromo-3-methyl-2-methylthio-4(3H)-pyrimidinone
• RQCGQRXVWJCBGM-UHFFFAOYSA-N
• CS-0134631
• SCHEMBL2070835
• DB-317475
• 81560-06-7
• 5-bromo-3-methyl-2-methylsulfanylpyrimidin-4-one
• E81660
• 5-bromo-3-methyl-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
• MFCD00994355

• Inchi： 1S/C6H7BrN2OS/c1-9-5(10)4(7)3-8-6(9)11-2/h3H,1-2H3
• InChI Key： RQCGQRXVWJCBGM-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(SC)=NC=C1Br

Computed Properties

• Exact Mass: 233.94625g/mol
• Monoisotopic Mass: 233.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)-

4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio)

The compound 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio), also known by its CAS number 81560-06-7, is a heterocyclic organic compound with significant applications in various fields of chemistry and biology. This compound belongs to the class of pyrimidinones, which are derivatives of pyrimidine with a ketone group at the 4-position. The presence of substituents such as bromine, methyl, and methylthio groups imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) in drug discovery and development. Researchers have explored its role as a scaffold for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The bromine atom at the 5-position and the methylthio group at the 2-position are particularly important for modulating the compound's reactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The methylthio group is introduced via a sulfur-based substitution reaction, while the bromine atom is incorporated during the synthesis of intermediate precursors. The final product is purified using chromatographic techniques to ensure high purity and stability.

In terms of physical properties, 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. Quantum mechanical calculations have revealed that the methylthio group significantly influences the electron distribution within the molecule, enhancing its ability to participate in redox reactions. This insight has been instrumental in designing new synthetic pathways for related compounds.

The biological activity of 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to inhibit key enzymes involved in disease progression has been documented in recent publications.

In conclusion, 4(3H)-Pyrimidinone, 5-bromo-3-methyl-2-(methylthio) is a versatile compound with a wide range of applications in chemistry and biology. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is expected to play an increasingly important role in advancing scientific knowledge and practical applications.